Cas no 1804501-33-4 (Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate
• CAS No: 1804501-33-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4938883
• Update Time: 2025-06-09

Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-10-7(5-13)2-9(12)3-8(10)6-14/h2-3H,4-5,13H2,1H3
• InChI Key： LGPALBNIXFMFER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CC(=O)OC)=C(C=1)CN

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.12
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate

Introduction to Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate (CAS No. 1804501-33-4)

Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate, identified by its Chemical Abstracts Service (CAS) number 1804501-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for scientists exploring novel therapeutic agents.

The molecular structure of Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate features a phenyl ring substituted with various functional groups, including an amino methyl group, a bromine atom, and a cyano group. These substituents contribute to the compound's unique chemical properties and reactivity, which are crucial for its application in synthetic chemistry and drug design. The presence of the amino methyl group suggests potential for further derivatization, while the bromine atom and cyano group provide handles for selective modifications.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate has been investigated for its potential role in this context. For instance, studies have explored its interaction with enzymes and receptors involved in cell signaling pathways, which are often dysregulated in disease states. The compound's ability to modulate these pathways could lead to the development of novel therapeutic strategies.

One of the key areas of research involving Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate is its application in the synthesis of more complex molecules. The phenyl ring core serves as a versatile scaffold that can be further functionalized to create derivatives with enhanced biological activity. Researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are critical for treating various types of cancer. The bromine atom, in particular, has been leveraged for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups at specific positions on the phenyl ring.

The cyano group in Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate also plays a significant role in its reactivity. It can be converted into other functional groups such as carboxylic acids or amides through hydrolysis or reduction reactions. This flexibility makes the compound valuable for constructing diverse molecular libraries used in high-throughput screening assays. Such assays are essential for identifying lead compounds that can be optimized into potent drugs.

Advances in computational chemistry have further enhanced the utility of Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These predictions are often validated through experimental studies, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. The integration of computational methods with experimental approaches has accelerated the discovery process significantly.

The synthesis of Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic routes have been developed to achieve high yields and purity levels, ensuring that researchers have access to reliable starting materials for their investigations. These synthetic strategies often involve multi-step processes that require careful optimization to minimize side reactions and maximize efficiency.

In conclusion, Methyl 2-aminomethyl-4-bromo-6-cyanophenylacetate (CAS No. 1804501-33-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.